Ethyl cis-5-amino-tetrahydro-pyran-2-carboxylate hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of pyran derivatives, such as Ethyl cis-5-amino-tetrahydro-pyran-2-carboxylate hydrochloride, often involves a multicomponent reaction (MCR) approach . This approach is favored due to its high efficiency, atom economy, short reaction times, low cost, and green reaction conditions .
Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl cis-5-amino-tetrahydro-pyran-2-carboxylate hydrochloride include a molecular weight of 209.67 g/mol. The boiling point, melting point, and density are not available in the retrieved sources .
Scientific Research Applications
1. Synthesis of Fluorinated Fused Heterocyclic Compounds
Ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylate derivatives were synthesized for the creation of related fluorinated fused heterocyclic compounds. The reaction efficiency was studied in relation to ammonium acetate and the solvent used, showcasing the compound's role in advanced synthesis methods (Wang et al., 2012).
2. Neuroprotection and Acetylcholinesterase Inhibition
Ethyl 5-amino-4-(3-pyridyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrano[2,3-b]quinoline-3-carboxylates were studied for their biological activity. They exhibit mild potency in inhibiting acetylcholinesterase and provide neuroprotection against calcium overloading and free radical-induced neuronal death, indicating potential therapeutic applications (Marco-Contelles et al., 2006).
3. Corrosion Inhibition
Ethyl 2-amino-4-(4-hydroxyphenyl)-6-(p-tolyl)-4H-pyran-3-carboxylate and related derivatives have been utilized in studying the corrosion mitigation of mild steel in acidic solutions. Their effectiveness as corrosion inhibitors was proven through various measurements, highlighting the compound's significance in industrial applications (Saranya et al., 2020).
4. Phosphine-catalyzed [4 + 2] Annulation
Ethyl 2-methyl-2,3-butadienoate, a related compound, was used in a phosphine-catalyzed [4 + 2] annulation process to synthesize highly functionalized tetrahydropyridines. This showcases the compound's utility in creating complex molecular structures, vital for chemical synthesis and drug development (Zhu et al., 2003).
Safety and Hazards
properties
IUPAC Name |
ethyl (2R,5R)-5-aminooxane-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3.ClH/c1-2-11-8(10)7-4-3-6(9)5-12-7;/h6-7H,2-5,9H2,1H3;1H/t6-,7-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEHHVCKPABURLO-ZJLYAJKPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(CO1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H]1CC[C@H](CO1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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